Cas no 63226-60-8 (Benzene, 1,3,5-tris(ethenylsulfonyl)-)

Benzene, 1,3,5-tris(ethenylsulfonyl)- structure
63226-60-8 structure
Product Name:Benzene, 1,3,5-tris(ethenylsulfonyl)-
CAS No:63226-60-8
MF:C12H12O6S3
MW:348.415080070496
CID:426994
PubChem ID:15702342
Update Time:2025-04-19

Benzene, 1,3,5-tris(ethenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3,5-tris(ethenylsulfonyl)-
    • 1,3,5-tris(ethenylsulfonyl)benzene
    • 63226-60-8
    • DTXSID70577057
    • 1,3,5-Tri(ethenesulfonyl)benzene
    • SCHEMBL11041118
    • Inchi: 1S/C12H12O6S3/c1-4-19(13,14)10-7-11(20(15,16)5-2)9-12(8-10)21(17,18)6-3/h4-9H,1-3H2
    • InChI Key: VMWMDCNYXKAFDN-UHFFFAOYSA-N
    • SMILES: S(C=C)(C1C=C(C=C(C=1)S(C=C)(=O)=O)S(C=C)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 347.97966
  • Monoisotopic Mass: 347.97960162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • PSA: 102.42
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